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Compound of Interest

Compound Name: Methyl 3-amino-6-chloropicolinate

CAS No.: 866807-26-3

Cat. No.: B1428658

Get Quote

Executive Summary
Methyl 3-amino-6-chloropicolinate is a high-value "privileged scaffold" in medicinal

chemistry, particularly for the development of kinase inhibitors (e.g., ATR, PIM-1) and

agrochemicals. Its unique trisubstituted pyridine core offers three distinct vectors for orthogonal

functionalization:

C6-Chlorine: Ready for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling.

C3-Amine & C2-Ester: A "linchpin" motif for heterocyclization, specifically yielding pyrido[3,2-

d]pyrimidines.

This guide provides a validated technical roadmap for utilizing this scaffold to generate novel

chemical libraries, focusing on regio-controlled synthesis and heterocycle formation.
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Property Specification

IUPAC Name Methyl 3-amino-6-chloropyridine-2-carboxylate

CAS Number 866807-26-3

Molecular Formula

C

H

ClN

O

Molecular Weight 186.59 g/mol

Appearance Light yellow to yellow solid

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

pKa (Calc)
~ -0.07 (Pyridine N), ~3.5 (Aniline NH

)

Strategic Reactivity Architecture
The compound's utility lies in the differential reactivity of its functional groups. The C6-position

is activated for nucleophilic aromatic substitution (

) or Palladium-catalyzed coupling, while the C2/C3 positions serve as a
dielectrophilic/nucleophilic pair for annulation.
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Reactivity Zones
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Figure 1: Orthogonal reactivity vectors of the scaffold.

Core Protocols: Novel Compound Synthesis
Protocol A: C6-Diversification via Suzuki-Miyaura
Coupling
Objective: Introduce aryl/heteroaryl diversity at the C6 position before cyclization to avoid

catalyst poisoning by the free amide/urea formed in later steps.

Mechanism: The electron-deficient pyridine ring facilitates oxidative addition of Pd(0) into the C-

Cl bond. High-turnover ligands (e.g., XPhos, SPhos) are recommended over PPh

due to the steric environment and electronic deactivation.

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1428658/docs?utm_src=pdf-body-img#application-note-strategic-synthesis-application-of-methyl-3-amino-6-chloropicolinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl 3-amino-6-chloropicolinate (1.0 eq)

Aryl Boronic Acid (1.2 eq)

Catalyst: Pd(OAc)

(5 mol%) + XPhos (10 mol%) OR Pd(dppf)Cl

(5 mol%)

Base: K

CO

(3.0 eq) or Cs

CO

(2.0 eq)

Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Procedure:

Setup: In a microwave vial or sealed tube, combine the scaffold (186 mg, 1.0 mmol), aryl

boronic acid (1.2 mmol), and base (3.0 mmol).

Degassing: Add solvent mixture (5 mL). Sparge with Argon for 5 minutes. Critical: Oxygen

removal prevents homocoupling of boronic acids.

Catalyst Addition: Add Pd catalyst and ligand rapidly under Argon flow. Seal the vessel.

Reaction: Heat to 90°C for 4–12 hours. Monitor by LC-MS (Target mass: M+H = 186 - 35 +

Aryl).

Workup: Cool to RT. Filter through a Celite pad, washing with EtOAc. Wash filtrate with brine,

dry over Na

SO

, and concentrate.
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Purification: Flash chromatography (Hexane/EtOAc gradient).

Validation Point: Successful coupling is indicated by the disappearance of the starting material

peak (RT ~ X min) and appearance of the product peak with distinctive UV spectra (red-shifted

due to conjugation).

Protocol B: Cyclization to Pyrido[3,2-d]pyrimidine-2,4-
dione
Objective: Construct the bicyclic core. This protocol uses urea to form the dione system, a

common pharmacophore in ATR and kinase inhibitors.

Mechanism: Nucleophilic attack of the C3-amine on the urea carbonyl, followed by

intramolecular cyclization of the resulting ureido intermediate onto the C2-ester.

Materials:

C6-Substituted Scaffold (from Protocol A) or Parent Scaffold (1.0 eq)

Urea (5.0 eq) - Excess drives equilibrium

Solvent: Glacial Acetic Acid (AcOH) or Diphenyl ether (for high temp)

Reagent: Methanesulfonic acid (optional catalyst)

Step-by-Step Procedure:

Mixing: In a round-bottom flask, mix the scaffold (1.0 mmol) with Urea (5.0 mmol, 300 mg).

Solvation: Add Glacial Acetic Acid (5 mL).

Cyclization: Reflux at 120°C (if using AcOH) or 160°C (melt/neat or diphenyl ether) for 6–18

hours.

Note: The reaction proceeds via an intermediate ureido-ester. If LC-MS shows the

intermediate (M+43), increase temperature or reaction time.

Precipitation: Cool the mixture to room temperature. Pour slowly into ice-cold water (20 mL).
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Isolation: The product often precipitates as a beige/white solid. Filter and wash with water

and cold ether.

Purification: If no precipitate forms, extract with DCM/MeOH (9:1), dry, and purify via

recrystallization (EtOH) or prep-HPLC.

Reaction Scheme Visualization:

Path A: C6-First (Recommended)

Path B: Core-First
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Figure 2: Divergent synthesis workflows. Path A is preferred for aryl libraries; Path B is

preferred for amine libraries.

Analytical Validation (QC)
To ensure scientific integrity, every synthesized compound must pass the following QC checks:

1H NMR (DMSO-d6):
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Parent Scaffold: Look for methyl ester singlet (~3.8 ppm), broad NH

signal (~6.0-7.0 ppm), and two aromatic doublets (C4-H and C5-H, typically 7.0-8.0 ppm
range with J ~8 Hz).

Cyclized Product: Disappearance of methyl ester singlet. Appearance of two broad NH

singlets (amide protons) >10 ppm.

LC-MS Purity: >95% UV purity (254 nm).

HRMS: Mass error < 5 ppm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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